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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

BX048 neodymium block magnet. The following information is designed to help you mitigate

the effects of stray magnetic fields and ensure the integrity of your experimental data.

Troubleshooting Guide: Minimizing Stray Magnetic
Field Interference
Stray magnetic fields from strong permanent magnets like the BX048 can interfere with

sensitive laboratory equipment. This guide provides a systematic approach to identifying and

mitigating such interference.

1. Identifying the Source and Characterizing the Field:

The first step in mitigating stray magnetic fields is to confirm that the BX048 magnet is the

source of the interference and to understand the extent of its field.

Symptom: Unexplained noise in data, image distortion in electron microscopy, or

malfunctioning of electronic devices when the BX048 magnet is in proximity.

Action:
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Temporarily and safely remove the BX048 magnet from the vicinity of the affected

equipment. If the issue resolves, the magnet is the likely source.

Use a Gaussmeter to map the magnetic field strength at various distances from the

BX048. This will help define a "safe zone" for sensitive instruments. The BX048 has a

specified surface field of 4876 to 5876 Gauss.[1][2]

2. Implementing Passive Shielding:

Passive shielding involves placing a material with high magnetic permeability between the

magnet and the sensitive equipment to redirect the magnetic field lines.

Symptom: The magnetic field is affecting a specific, localized area.

Action:

Mu-metal Shielding: Construct an enclosure or shield around the sensitive component or

the magnet itself using mu-metal, a nickel-iron alloy with very high magnetic permeability.

Mu-metal is highly effective at attenuating low-frequency magnetic fields.[3][4]

Steel Shielding: For less sensitive applications or as a more cost-effective initial measure,

soft steel can be used for shielding. However, it is less effective than mu-metal.[5]

3. Implementing Active Shielding (Active Cancellation):

Active shielding systems use sensors and electromagnets to generate a magnetic field that is

equal in magnitude and opposite in direction to the stray field, effectively canceling it out.

Symptom: A large area needs to be protected from the magnetic field, or passive shielding is

impractical.

Action:

Install an active magnetic field cancellation system.[4][5][6] These systems consist of a

magnetic field sensor, a control unit, and Helmholtz coils or other coil arrangements

placed around the sensitive equipment.

4. Optimizing Laboratory Layout and Experimental Setup:
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Strategic placement of equipment can significantly reduce the impact of stray magnetic fields.

Symptom: Interference is observed even with some distance between the magnet and the

equipment.

Action:

Distance: Increase the distance between the BX048 magnet and any sensitive

instrumentation. The strength of the magnetic field decreases with the cube of the distance

from a dipole source.[7]

Orientation: If possible, orient the experimental setup so that the most sensitive

components are in the direction of the weakest part of the magnet's field.

Cable Management: Keep signal cables as short as possible and use twisted-pair cabling

to minimize inductive coupling.[3] Ensure that cables are routed away from the magnet.

A logical workflow for troubleshooting these issues is presented in the diagram below.
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Troubleshooting Workflow

Problem: Suspected Magnetic Field Interference

Step 1: Identify Source & Characterize Field

Is the BX048 the source?

Step 2: Implement Passive Shielding (e.g., Mu-metal)

Yes

Consult Equipment Manufacturer or Magnetic Field Expert

No

Is the interference mitigated?

Step 3: Implement Active Shielding

No

Problem Resolved

Yes

Is the interference mitigated?

Step 4: Optimize Lab Layout & Cabling

No Yes

No Yes No Yes No Yes

Click to download full resolution via product page

Troubleshooting workflow for magnetic field interference.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3268316?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Q1: What is the BX048 magnet and why does it produce a strong magnetic field?

The BX048 is a neodymium block magnet, specifically made of Grade N42 NdFeB

(Neodymium-Iron-Boron).[1][8] Neodymium magnets are permanent magnets and are the

strongest type of commercially available magnets. Their high magnetic strength is due to their

microcrystalline structure and high magnetic anisotropy. The BX048 has a surface field of

approximately 4876 to 5876 Gauss.[1][2]

Q2: What types of laboratory equipment are most sensitive to stray magnetic fields?

Equipment that is highly sensitive to magnetic fields includes:

Electron microscopes (SEM, TEM)[5][6]

E-beam lithography tools[5][9]

Nuclear Magnetic Resonance (NMR) spectrometers[10]

Mass spectrometers

Any instrument that utilizes charged particle beams or sensitive magnetic sensors.

Q3: How far away should I keep the BX048 magnet from sensitive equipment?

The safe distance depends on the sensitivity of your equipment. It is crucial to establish an

exclusion zone for electronic equipment around strong magnets.[10] For some sensitive

equipment, the magnetic field should not exceed 0.5 milligauss.[9] Given the high surface field

of the BX048, it is recommended to keep it several meters away from highly sensitive

instruments, and to use a Gaussmeter to determine the exact safe distance.

Q4: What is the difference between passive and active shielding?

Passive shielding uses high-permeability materials like mu-metal to absorb and redirect

magnetic field lines.[6] It is like building a "moat" for the magnetic field.
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Active shielding (or active cancellation) uses sensors and electromagnets to create an

opposing magnetic field that cancels out the unwanted stray field.[4][6] This is a more

complex and often more effective solution for larger areas.

Q5: Can I use aluminum or copper for magnetic shielding?

No, aluminum and copper are not effective for shielding against static magnetic fields because

they are not ferromagnetic materials.[3] Materials with high magnetic permeability, such as mu-

metal or soft iron, are required for effective passive shielding.

Q6: Are there any safety concerns when working with the BX048 magnet?

Yes, strong magnets like the BX048 pose several safety risks:

Physical Hazards: They have strong attractive forces that can cause injuries by trapping

fingers or causing objects to become projectiles.[10]

Impact on Medical Devices: They can interfere with or damage pacemakers and other

implanted medical devices.[10]

Data Loss: They can erase data from magnetic storage media like credit cards and magnetic

tapes.[10]

Handling: Neodymium magnets are brittle and can chip or shatter if allowed to snap together.

Always handle them with care and wear appropriate personal protective equipment.

Quantitative Data Summary
The following table summarizes the key specifications of the BX048 magnet that contribute to

its strong magnetic field.
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Specification Value Reference

Material
NdFeB (Neodymium-Iron-

Boron)
[1][8]

Grade N42 [1][8]

Dimensions 1" x 1/4" x 1/2" [1][2][8]

Surface Field 4876 - 5876 Gauss [1][2]

Pull Force Approx. 18.71 lbs [2][8]

Max Operating Temperature 176°F (80°C) [1][2]

Experimental Protocols
Protocol for Measuring Stray Magnetic Fields

Objective: To map the magnetic field strength around the BX048 magnet to identify safe zones

for sensitive equipment.

Materials:

BX048 Magnet

Gaussmeter with a Hall probe

Non-magnetic measuring tape or ruler

Laboratory notebook or data acquisition software

Methodology:

Secure the BX048 magnet in a fixed position on a non-magnetic surface, away from any

electronic equipment.

Turn on the Gaussmeter and allow it to stabilize.
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Hold the Hall probe perpendicular to the surface of the magnet at its center and record the

magnetic field strength. This is your baseline surface field measurement.

Slowly move the probe away from the magnet in a straight line along one axis (e.g., x-axis).

At set intervals (e.g., every 10 cm), record the distance and the corresponding magnetic field

strength reading.

Continue taking measurements until the magnetic field strength drops to a level below the

sensitivity threshold of your most sensitive equipment (e.g., below 1 Gauss).

Repeat steps 4-6 for the other two axes (y and z) to create a 3D map of the magnetic field.

Plot the magnetic field strength as a function of distance for each axis to visualize the field

decay.

The following diagram illustrates the general workflow for this experimental protocol.
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Magnetic Field Measurement Protocol

Start: Secure BX048 Magnet

Calibrate and Position Gaussmeter Probe

Measure Surface Field

Move Probe Along Axis in Increments

Record Distance and Field Strength

Field Below Threshold?

No

Repeat for Other Axes

Yes

Next Axis

End: Analyze and Map Data

All Axes Done

Click to download full resolution via product page

Experimental workflow for measuring stray magnetic fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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